7-(5-methoxypyridin-3-yl)pyrazolo[1,5-a]pyridine

• IUPAC Name: 7-(5-methoxypyridin-3-yl)pyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C13H11N3O/c1-17-12-7-10(8-14-9-12)13-4-2-3-11-5-6-15-16(11)13/h2-9H,1H3
• InChI Key: OGGMALXWCJQFQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=C1)C2=CC=CC3=CC=NN32
• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol

Description

“7-(5-methoxypyridin-3-yl)pyrazolo[1,5-a]pyridine” is a derivative of pyrazolo[1,5-a]pyrimidines. Pyrazolo[1,5-a]pyrimidines are a family of N-heterocyclic compounds that have significant photophysical properties. They are strategic compounds for optical applications due to their simpler and greener synthetic methodology and tunable photophysical properties.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a solvent-free reaction between an equimolar mixture of the appropriate β-enaminone and 3-methyl-1H-pyrazol-5-amine under microwave irradiation at 180 °C. The 7-aryl-3-methylpyrazolo[1,5-a]pyrimidines were obtained in 88–96% yield.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. Its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ of the compound.